
A Quantitative Comparison of the Tinting
Strength of Common Solvent Dyes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B1584085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the tinting strength of several common solvent

dyes. The tinting strength of a dye is a critical parameter, indicating its ability to impart color to

a substrate. A higher tinting strength means that a smaller amount of dye is required to achieve

a desired color intensity, which can have significant cost and performance implications in

various applications, including plastics, inks, and coatings. The data presented herein is

supported by standardized experimental protocols to ensure accuracy and reproducibility.

Quantitative Data Summary
The tinting strength of solvent dyes is often expressed as a percentage relative to a standard.

This value is determined by comparing the color intensity of a sample to a reference standard

under controlled conditions. While this provides a reliable method for quality control, it is

important to note that the values are relative to an internal standard set by the manufacturer.

The following tables summarize the relative tinting strength and other key properties of

selected solvent dyes, compiled from various technical data sheets.[1][2][3][4][5][6][7][8][9][10]

[11][12][13]

Table 1: Relative Tinting Strength of Selected Solvent Dyes
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C.I. Name CAS Number Appearance
Relative Tinting
Strength (%)

Solvent Red 24 85-83-6 Red Powder 95-105[5][7]

Solvent Yellow 14 842-07-9
Reddish Yellow

Powder
95-105[6][14]

Solvent Blue 35 17354-14-2 Dark Blue Powder 100±2[4][8]

Solvent Black 3 4197-25-5 Bluish Black Powder 100±5[3]

Table 2: Physical and Chemical Properties of Selected Solvent Dyes

C.I. Name
Molecular
Formula

Molecular
Weight ( g/mol
)

Heat
Resistance
(°C)

Light Fastness
(Scale 1-8)

Solvent Red 24 C24H20N4O 380.44 200[5] 5-6[5]

Solvent Yellow

14
C16H12N2O 248.28 260[6][14] 5-6[6][14]

Solvent Blue 35 C22H26N2O2 350.45 260[15] 7-8[15]

Solvent Black 3 C29H24N6 456.54 300[12] 6-7[12]

Experimental Protocols
The determination of relative tinting strength is conducted using standardized methods to

ensure consistency and comparability of results. The following protocol is a synthesized

procedure based on established standards such as ASTM D4838 and ISO 787-24.[16][17][18]

[19][20][21][22][23][24][25]

Principle
The relative tinting strength of a colored solvent dye is determined by comparing the color

produced by a dispersion of the test dye in a white paste with the color produced by a
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dispersion of a reference standard dye in the same white paste. The comparison is made

photometrically.

Materials and Apparatus
Solvent Dyes: Test sample and reference standard.

White Paste: A standard white paste, typically based on titanium dioxide (TiO2) dispersed in

a suitable vehicle (e.g., alkyd resin).

Vehicle/Solvent: A compatible solvent for the dyes being tested (e.g., mineral spirits, esters,

ketones).

Analytical Balance: Accurate to 0.1 mg.

Muller or Shaker: For dispersing the dye in the white paste.

Spectrophotometer or Colorimeter: Capable of measuring reflectance and providing CIE

Lab* values.

Film Applicator: To create films of uniform thickness.

Opacity Charts: For drawdown application.

Procedure
Preparation of the White Paste: If not using a pre-made standard white paste, prepare a

dispersion of titanium dioxide in the chosen vehicle to a specified concentration.

Sample Preparation:

Accurately weigh a specific amount of the reference standard solvent dye.

Accurately weigh an equal amount of the test sample solvent dye.

Separately, add each weighed dye to a pre-weighed amount of the white paste. The ratio

of dye to white paste should be consistent for both the standard and the sample.

Dispersion:
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Thoroughly mix each dye with the white paste using a spatula.

Further disperse the mixture using a muller for a specified number of revolutions or a

shaker for a set time to ensure uniform distribution of the dye.

Film Application (Drawdown):

Using a film applicator, create drawdowns of both the standard and sample dispersions on

an opacity chart. The film thickness must be uniform.

Drying: Allow the drawdowns to dry completely under controlled temperature and humidity

conditions.

Color Measurement:

Calibrate the spectrophotometer or colorimeter according to the manufacturer's

instructions.

Measure the CIE Lab* color values of the dried films for both the standard and the sample.

Multiple readings should be taken at different locations on each film and averaged.

Calculation of Relative Tinting Strength:

The relative tinting strength is calculated from the measured color values. The calculation

is based on the Kubelka-Munk theory, which relates the reflectance of a sample to its

absorption (K) and scattering (S) coefficients.

The ratio of (K/S) for the sample is compared to the (K/S) for the standard.

The relative tinting strength (%) is typically calculated as: Relative Tinting Strength =

[(K/S)_sample / (K/S)_standard] * 100

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship of

factors influencing tinting strength.
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Experimental workflow for determining the relative tinting strength of solvent dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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